Cas no 52313-61-8 (2-chloro-4-methylpyridin-1-ium-1-olate)

• Product Name: 2-chloro-4-methylpyridin-1-ium-1-olate
• CAS No: 52313-61-8
• MF: C₆H₆ClNO
• MW: 143.570940494537
• CID: 1040085
• PubChem ID: 12487484
• Update Time: 2025-04-20

2-chloro-4-methylpyridin-1-ium-1-olate Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-methylpyridine 1-oxide
• 2-chloro-4-methyl-1-oxidopyridin-1-ium
• AK-88279
• ANW-67392
• CTK8C1864
• KB-229696
• 2-Chloro-4-picoline 1-oxide
• 2-chloro-4-methylpyridin-1-ium-1-olate
• 2-chloro-4-methyl-pyridine 1-oxide
• SCHEMBL942792
• EN300-132254
• DB-330107
• MFCD16620266
• 2-chloro-4-methylpyridine-N-oxide
• SB54946
• AKOS016006725
• 2-Chloro-4-methylpyridine1-oxide
• DTXSID50500085
• AB6864
• CCA31361
• CTRINZIZOOSLLD-UHFFFAOYSA-N
• 52313-61-8
• AS-44805
• 2-Chloro-4-methyl-1-oxo-1lambda~5~-pyridine

• MDL： MFCD16620266
• Inchi： 1S/C6H6ClNO/c1-5-2-3-8(9)6(7)4-5/h2-4H,1H3
• InChI Key： CTRINZIZOOSLLD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=C[N+]=1[O-]

Computed Properties

• Exact Mass: 143.0137915g/mol
• Monoisotopic Mass: 143.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 25.5Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 322 ºC
• Flash Point: 149 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines